![molecular formula C21H25N3O6S B2918796 3-(4-Ethoxy-3-methoxyphenyl)-5-(5-((3-methylpiperidin-1-yl)sulfonyl)furan-2-yl)-1,2,4-oxadiazole CAS No. 1207009-97-9](/img/structure/B2918796.png)
3-(4-Ethoxy-3-methoxyphenyl)-5-(5-((3-methylpiperidin-1-yl)sulfonyl)furan-2-yl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(4-Ethoxy-3-methoxyphenyl)-5-(5-((3-methylpiperidin-1-yl)sulfonyl)furan-2-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C21H25N3O6S and its molecular weight is 447.51. The purity is usually 95%.
BenchChem offers high-quality 3-(4-Ethoxy-3-methoxyphenyl)-5-(5-((3-methylpiperidin-1-yl)sulfonyl)furan-2-yl)-1,2,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-Ethoxy-3-methoxyphenyl)-5-(5-((3-methylpiperidin-1-yl)sulfonyl)furan-2-yl)-1,2,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Therapeutic Potential
1,2,4-Oxadiazole derivatives are recognized for their diverse pharmacological activities. They have been evaluated for their anti-proliferative activities against various human cancer cell lines, including breast, lung, prostate, and others. For example, novel 1,2,4-oxadiazole derivatives have demonstrated good to moderate activity on these cell lines, highlighting their potential as anticancer agents (Yakantham, T., Sreenivasulu, R., & Raju, R., 2019).
Synthetic Applications
1,2,4-Oxadiazoles serve as intermediate compounds for synthesizing various heterocycles, which are crucial in organic chemistry. Their role in the synthesis of heterocyclic compounds is pivotal due to the structural diversity and complexity they offer. For instance, the thermal fragmentation of 1,2,5- and 1,2,4-oxadiazoles has been studied to explore the synthetic pathways that lead to novel compounds with potential industrial applications (Mitchell, W. R., & Paton, R., 2010).
Biological Activities
The biological activities of 1,2,4-oxadiazole derivatives extend beyond their anticancer potential. They have been investigated for their antimicrobial properties against various pathogens. The synthesis and antimicrobial evaluation of novel coumarins featuring 1,2,4-oxadiazole highlight the broad spectrum of bacterial and fungal pathogens these compounds can target (Krishna, C., Bhargavi, M., Rao, C. P., & Krupadanam, G., 2015). Additionally, some derivatives have shown promising results in in vitro models for evaluating toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions, further underscoring the therapeutic relevance of these compounds (Faheem, M., 2018).
properties
IUPAC Name |
3-(4-ethoxy-3-methoxyphenyl)-5-[5-(3-methylpiperidin-1-yl)sulfonylfuran-2-yl]-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O6S/c1-4-28-16-8-7-15(12-18(16)27-3)20-22-21(30-23-20)17-9-10-19(29-17)31(25,26)24-11-5-6-14(2)13-24/h7-10,12,14H,4-6,11,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVGPHGKWIDXLFN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C2=NOC(=N2)C3=CC=C(O3)S(=O)(=O)N4CCCC(C4)C)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Ethoxy-3-methoxyphenyl)-5-(5-((3-methylpiperidin-1-yl)sulfonyl)furan-2-yl)-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.